1-Methyl-3-pyrazolidinecarboxylic acid

• Molecular Formula: C5H10N2O2
• Molecular Weight: 130.15 g/mol
• IUPAC Name: 1-methylpyrazolidine-3-carboxylic acid
• InChI: InChI=1S/C5H10N2O2/c1-7-3-2-4(6-7)5(8)9/h4,6H,2-3H2,1H3,(H,8,9)
• InChI Key: IOWNKPMFQNCHEM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(N1)C(=O)O

Description

1-Methyl-3-pyrazolidinecarboxylic acid is a useful research compound. Its molecular formula is C5H10N2O2 and its molecular weight is 130.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of bis(1,1-dimethylethyl) 2-methyl-1,5-pyrazolidinedicarboxylate dissolved in dichloromethane (DCM) (25 mL) was added TFA (30.7 mL, 398 mmol) and water (3.59 mL, 199 mmol). The reaction was stirred at rt and monitored by LCMS. When the reaction was deemed complete, the solvent was evaporated under reduced pressure to give a residue which was azeotroped from toluene (50 mL×3) in order to remove the TFA and water. The crude product was obtained as a colorless oil (97% yield based on TFA Salt), which was used directly for the next step. LC-MS (ES) m/e 130.9 (M+H)+.